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Compound of Interest

Compound Name: Potassium-39

Cat. No.: B086800 Get Quote

Disclaimer: This document provides essential safety guidelines for handling Potassium-39. It is

intended for use by trained professionals in a laboratory setting. Always consult your

institution's specific safety protocols and the Safety Data Sheet (SDS) for any chemical before

handling.

Potassium-39 (³⁹K) is a stable, non-radioactive isotope of potassium. The primary hazards

associated with ³⁹K are due to the inherent chemical reactivity of potassium metal, not its

isotopic nature. Potassium is a highly reactive alkali metal that can cause severe burns and

ignite spontaneously in air or in contact with water.

Immediate Safety and Hazard Information
Potassium metal is highly reactive and poses significant risks:

Flammability: Reacts violently with water, releasing flammable hydrogen gas that can ignite

spontaneously.[1][2][3][4][5] It may also ignite spontaneously in moist air.[2]

Reactivity: Reacts vigorously with acids, halogens, and many other chemicals.[6] Contact

with powerful oxidizers can be violent.[2]

Corrosivity: Causes severe burns to the skin, eyes, and mucous membranes upon contact.

[1][2][3][4][5][6] Ingestion can cause immediate serious burns and potential explosion of

hydrogen in the mouth or esophagus.[2]
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Peroxide Formation: Over time, potassium can form explosive peroxides on its surface,

which appear as a yellow or orange crust.[4][7][8] Peroxide-contaminated potassium can

explode upon handling.[2]

Quantitative Data for Potassium
Property Value

Molecular Weight 39.0983 g/mol [9]

Melting Point 63 °C / 145.4 °F[10]

Boiling Point 770 °C / 1418 °F[10]

Density 0.862 g/cm³ (at 0°C)[9]

First Ionization Energy 419 kJ/mol[11]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical when handling potassium metal.
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PPE Category Specific Requirements Rationale

Eye Protection

Chemical splash goggles

meeting ANSI Z-87.1

standards. A face shield worn

over the goggles is required

when there is a risk of

explosion or splashing.[12]

Protects against splashes of

corrosive materials and

potential projectiles from a

rapid reaction.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or chloroprene).[5]

[13][14] Wearing two pairs of

gloves is recommended.[14]

[15] Chrome leather gloves

may also be suitable.[12]

Prevents direct skin contact

with the corrosive metal.

Body Protection

A flame-resistant laboratory

coat, fully buttoned.[15][16] An

apron may be worn over the

lab coat for additional

protection.

Protects the body from

splashes and potential ignition

of clothing.

Footwear

Fully enclosed, non-perforated

shoes that cover the entire

foot.[15][16]

Protects feet from spills.

Respiratory Protection

Generally not required when

working in a certified chemical

fume hood or glove box. If

work must be done outside of

these enclosures, a respiratory

protection analysis should be

conducted by your institution's

safety office.[14]

Potassium fumes can irritate

the respiratory tract.[6]

Operational Plan: Step-by-Step Handling Protocol
Working alone when handling alkali metals is strictly prohibited.[16]
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Preparation
Standard Operating Procedure (SOP): Develop a detailed, lab-specific SOP for your

experiment and have it approved by your Principal Investigator.[16]

Work Area Setup:

All manipulations must be conducted in a certified chemical fume hood or a glove box with

an inert atmosphere (e.g., argon).[2][14][16]

Clear the work area of all unnecessary items, especially flammable materials and water

sources.[12][16]

Ensure all glassware and equipment are perfectly dry.

Emergency Equipment:

Confirm that a Class D fire extinguisher (for combustible metals) is immediately

accessible.[2][16] Do NOT use water, CO₂, or standard ABC extinguishers.[2]

Have a container of dry sand, soda ash, or dry lime readily available for smothering small

fires or spills.[2][6]

Verify the location and functionality of the nearest safety shower and eyewash station.[12]

[13]

Handling and Use
Inert Conditions: Whenever possible, handle potassium under an inert atmosphere (argon is

preferred) or under a layer of dry mineral oil, toluene, or kerosene to prevent reaction with air

and moisture.[2][12][16]

Dispensing:

Use dry, spark-resistant tools (e.g., forceps) to handle the metal.

Cut the desired amount of potassium on a dry, non-reactive surface. The freshly cut

surface will be silvery-white but will tarnish quickly.[9]
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Immediately return the bulk potassium to its storage container, ensuring it is submerged in

mineral oil or under an inert atmosphere.

Reaction Scale: Conduct all experiments on the smallest scale possible.[8][12] For reactions,

add the potassium in small increments to control the reaction rate.[12]

Post-Procedure and Storage
Storage: Store potassium in a tightly sealed, properly labeled container, submerged in

mineral oil or under an inert gas.[12][16] Store in a cool, dry, well-ventilated area away from

water, acids, and oxidizers.[1][3]

Inspection: Regularly inspect stored potassium for the formation of a yellow or orange

superoxide crust. If observed, do not handle the container and contact your institution's

Environmental Health and Safety (EHS) department immediately, as this indicates the

presence of explosive peroxides.[7][8] Containers stored under oil should be disposed of

within 5 years of receipt.[7]

Disposal Plan: Step-by-Step Protocol
Quenching Small Residual Amounts of Potassium
This procedure should only be performed by experienced personnel.

Initial Quenching: In a fume hood, place the small pieces of potassium (<2g) in a beaker with

a high-boiling, inert solvent like toluene.[17]

Slow Reaction: Slowly and carefully add a less reactive alcohol, such as isopropanol or tert-

butanol, to the mixture.[12] This will react more gently with the potassium than water,

producing hydrogen gas.

Completion: Once the reaction has ceased, cautiously add ethanol, followed by methanol,

and finally, very slowly, water, to ensure all the potassium has reacted.

Final Disposal: The resulting solution can then be disposed of as hazardous waste according

to your institution's guidelines.

Disposal of Contaminated Materials
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Solid Waste: Paper towels, gloves, or other materials contaminated with small amounts of

potassium should be collected in a designated metal can to prevent delayed reactions with

air.[16] Contact your EHS for pickup.

Bulk/Old Potassium: Do not attempt to dispose of large quantities of potassium or any

potassium that shows signs of peroxide formation yourself.[7] This is extremely dangerous.

Contact your institution's EHS for professional disposal.[7][12]

Emergency Procedures
Spills

Notification: Immediately alert others in the lab and your supervisor.[13]

Evacuation: Evacuate the immediate area.[6]

Ignition Sources: Eliminate all nearby ignition sources.[2][6]

Containment: If safe to do so, cover the spill with dry sand, dry lime, or soda ash.[2][6] DO

NOT USE WATER or combustible materials like sawdust.[2]

Cleanup: Wearing appropriate PPE, use spark-resistant tools to scoop the material into a

dry, labeled container for hazardous waste disposal.[2]

Fire
Action: If the fire is small and you are trained to do so, smother it with a Class D fire

extinguisher or by covering it completely with dry sand.[2]

Evacuation: For any fire that cannot be immediately extinguished, activate the fire alarm,

evacuate the area, and call emergency services.[14]

Prohibited Extinguishing Agents: Never use water, carbon dioxide, or halogenated

extinguishers on a potassium fire, as they will react violently and intensify the fire.[2][18]

Personal Exposure
Skin Contact: Brush off any visible solid pieces of potassium with forceps.[2] Immediately

flush the affected area with copious amounts of water for at least 15-30 minutes and seek
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immediate medical attention.[2][6] Remove contaminated clothing while showering.[6]

Eye Contact: Immediately flush the eyes with water for at least 15-30 minutes at an eyewash

station, holding the eyelids open.[2][6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][19] If the person is conscious, have them drink 2-3

glasses of water.[2] Seek immediate medical attention.

Workflow and Logic Diagrams
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Safe Handling Workflow for Potassium-39

1. Preparation Phase

2. Handling Phase

3. Disposal Phase 4. Emergency Response

Review SOP & Assemble PPE

Prepare Work Area (Fume Hood/Glove Box)

Verify Emergency Equipment (Class D Extinguisher, Sand)

Handle Under Inert Conditions

Dispense Required Amount

Return Bulk to Storage Quench Small Residuals (Isopropanol) Spill Occurs Fire Occurs Personal Exposure

Contact EHS for Bulk/Old Material

If old or peroxidized Collect Contaminated Waste

For pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Potassium-39.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b086800?utm_src=pdf-body-img
https://www.benchchem.com/product/b086800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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